Cas no 332934-56-2 (<br>2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy -phenyl)-acetamide)

• Product Name: <br>2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy -phenyl)-acetamide
• CAS No: 332934-56-2
• MF: C₁₉H₁₉ClN₄O₂S
• MW: 402.897761583328
• CID: 3072731
• PubChem ID: 994793
• Update Time: 2025-10-29

<br>2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy -phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy -phenyl)-acetamide
• AG-690/40750364
• 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide
• 332934-56-2
• Z16212252
• 2-((5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide
• 2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• AKOS000583565

• MDL： MFCD02739141
• Inchi： 1S/C19H19ClN4O2S/c1-3-24-18(13-4-6-14(20)7-5-13)22-23-19(24)27-12-17(25)21-15-8-10-16(26-2)11-9-15/h4-11H,3,12H2,1-2H3,(H,21,25)
• InChI Key： LCOMNQQOVQROKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 402.0917247Da
• Monoisotopic Mass: 402.0917247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy -phenyl)-acetamide

Comprehensive Analysis of 2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide (CAS No. 332934-56-2)

The compound 2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide, identified by its CAS No. 332934-56-2, is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a triazole core, chlorophenyl moiety, and methoxyphenyl acetamide side chain makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the prevalence of similar structures in drug discovery pipelines.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 4-chlorophenyl group in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Meanwhile, the methoxyphenyl acetamide fragment may contribute to target specificity, a hot topic in precision medicine. These attributes align with current trends in structure-activity relationship (SAR) studies, where minor modifications can drastically alter efficacy.

From a synthetic chemistry perspective, CAS No. 332934-56-2 exemplifies modern heterocyclic chemistry strategies. The 1,2,4-triazole ring serves as a robust pharmacophore, while the sulfanyl linker offers synthetic flexibility for further derivatization. Such features are frequently searched in academic databases, reflecting the compound's relevance in medicinal chemistry optimization. Computational chemists also explore its molecular docking potential, leveraging AI-driven platforms to predict interactions with biological targets.

Environmental and green chemistry considerations are increasingly shaping research agendas. The ethyl group at the 4-position of the triazole ring may influence metabolic stability, a key parameter in ADME/Tox profiling. This aligns with industry efforts to reduce ecological footprints while maintaining efficacy—a balance often queried in sustainability-focused forums. Additionally, the compound's halogenated aromatic system sparks discussions about biodegradability, another trending topic in regulatory science.

Analytical challenges associated with 2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide often center on its characterization. Advanced techniques like LC-MS and NMR spectroscopy are essential for quality control, particularly given the compound's potential as a reference standard. These methodologies dominate search queries among analytical chemists seeking robust protocols for similar N-heterocycles.

In conclusion, CAS No. 332934-56-2 represents a compelling case study at the intersection of synthetic accessibility and biological potential. Its structural motifs resonate with contemporary themes in fragment-based drug discovery and privileged structures, making it a frequent subject in patent literature and research publications. As the scientific community prioritizes multi-target therapeutics, this compound's modular design offers ample opportunities for innovation.